Cas no 7529-27-3 (1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis-)

• Product Name: 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis-
• CAS No: 7529-27-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 570119
• PubChem ID: 24151
• Update Time: 2025-11-01

1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis-
• 1,2-BIS(ALLYLOXY) ETHANE
• 1,2-Di(allyloxy)ethane
• 3-(2-prop-2-enoxyethoxy)prop-1-ene
• 1,2-Bis(2-propenyloxy)ethane
• 1,2-Bis-allyloxy-aethan
• 1,2-bis-allyloxy-ethane
• 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis
• 3,3'-(1,2-Ethanediylbis(oxy))dipropene
• 3,3'-ethane-1,2-diyldioxy-bis-propene
• 4,7-dioxa-1,9-decadiene
• Aethylenglykol-diallylaether
• diallyl ethylene ether
• Diallylether ethylenglykolu [Czech]
• EINECS 231-392-3
• Ethylene glycol diallyl ether
• 1-Propene, 3,3'-[1,2-ethanediylbis(oxy)]bis-
• 7529-27-3
• FT-0606299
• MFCD00041336
• Diallylether ethylenglykolu
• 1-Propene, 3,3'-(1,2-ethanediylbis(oxy))bis-
• 3-(2-allyloxy-ethoxy)-propene
• NS00037696
• SCHEMBL153914
• 3-[2-(Allyloxy)ethoxy]-1-propene #
• DTXSID2064733
• BRN 1744387
• 1,2-Bis(allyloxy)ethane
• 1,2-bis-(allyloxy)-ethane
• 1,2-Diallyloxyethane
• ETHYLENE GLYCOL, DIALLYL ETHER
• AI3-15648
• 59788-01-1
• Polyethylenglykoldiallylether
• DTXCID3047766
• 4-01-00-02388 (Beilstein Handbook Reference)

• Inchi： 1S/C8H14O2/c1-3-5-9-7-8-10-6-4-2/h3-4H,1-2,5-8H2
• InChI Key： CARNFEUGBMWTON-UHFFFAOYSA-N
• SMILES： O(CC=C)CCOCC=C

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.9695 (rough estimate)
• Boiling Point: 35-37°C 1mm
• Flash Point: 50.5°C
• Refractive Index: 1.4300 (estimate)
• PSA: 18.46000
• LogP: 1.39160

1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis-

Professional Introduction to 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- and CAS No. 7529-27-3

The compound with the CAS number 7529-27-3 and the product name 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various industrial and scientific domains.

In recent years, advancements in synthetic chemistry have enabled a deeper understanding of the properties and applications of this compound. The molecular framework of 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- incorporates a bifunctional ether linkage, which contributes to its versatility in chemical reactions. This structural feature has been exploited in the development of novel materials and intermediates that exhibit enhanced stability and reactivity.

TheCAS number 7529-27-3 is a critical identifier for this compound, facilitating accurate classification and communication within the scientific community. Researchers have leveraged this compound in various studies aimed at elucidating its role in polymer chemistry and material science. The bifunctional nature of the molecule allows for the creation of complex polymers with tailored properties, making it a valuable asset in the development of advanced materials.

Recent studies have highlighted the compound's potential in pharmaceutical applications. The unique structural motifs present in 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- have been investigated for their ability to interact with biological targets. This has opened up new avenues for drug discovery and development, particularly in the design of molecules that can modulate biological pathways effectively.

The synthesis of this compound involves intricate chemical processes that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct experiments with high fidelity. The development of efficient synthetic routes has been a key focus in recent research efforts.

In addition to its applications in polymer chemistry and pharmaceuticals, this compound has shown promise in the field of catalysis. The bifunctional ether linkage serves as an effective ligand for various catalytic systems, enhancing reaction efficiency and selectivity. This has significant implications for industrial processes that rely on catalytic transformations.

The study of 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- has also contributed to our understanding of molecular interactions at the nanoscale. Researchers have utilized this compound to develop novel nanomaterials with unique properties that can be exploited in sensors and electronic devices. The ability to fine-tune the properties of these materials through molecular engineering has opened up new possibilities for technological innovation.

Economic considerations play a crucial role in the commercial viability of this compound. The cost-effective synthesis and scalable production methods are essential for its widespread adoption in various industries. Efforts are ongoing to optimize manufacturing processes, ensuring that high-quality materials can be produced efficiently.

The environmental impact of producing and utilizing this compound is another important factor that has been addressed in recent research. Sustainable synthetic methods have been developed to minimize waste and reduce energy consumption during production. These efforts align with global initiatives aimed at promoting green chemistry practices.

The future prospects for 1-Propene,3,3'-[1,2-ethanediylbis(oxy)]bis- are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel materials and drugs that address unmet needs.